1-(3-Amino-4-chloro-phenyl)-propan-2-one

• Molecular Formula: C9H10ClNO
• Molecular Weight: 183.63 g/mol
• IUPAC Name: 1-(3-amino-4-chlorophenyl)propan-2-one
• InChI: InChI=1S/C9H10ClNO/c1-6(12)4-7-2-3-8(10)9(11)5-7/h2-3,5H,4,11H2,1H3
• InChI Key: RKWHKNOJUNORFR-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CC1=CC(=C(C=C1)Cl)N

Description

1-(3-Amino-4-chloro-phenyl)-propan-2-one is a useful research compound. Its molecular formula is C9H10ClNO and its molecular weight is 183.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 1-Chloro-2-nitro-4-((E)-2-nitro-propenyl)-benzene (13.6 g, 56 mmol) in glacial acetic acid (100 ml) is added slowly to a stirred slurry of Iron powder (34 g, 610 mmol) in glacial acetic acid (100 ml) at 60° C. The reaction mixture is stirred at 60° C. for 1 hour then allowed to cool to room temperature and stirred overnight. The reaction mixture is poured onto ice-water (300 ml) and filtered through Celite® (filter agent) washing with DCM (500 ml). The organic portion is separated and washed with water (2×300 ml) and brine (300 ml), dried over MgSO4, filtered and concentrated in vacuo to give a brown oil. The crude residue is absorbed onto silica and purification by flash chromatography on silica eluting with 20% EtOAc/Hexanes affords the title compound.